Cas no 65295-69-4 (1,3-difluoro-2-isocyanatobenzene)

1,3-difluoro-2-isocyanatobenzene Properties

Names and Identifiers

• 2,6-Difluorophenyl isocyanate
• 1,3-Difluoro-2-isocyanatobenzene
• 2,6-Difluoro-1-isocyanatobenzene
• 2,6-Difluorobenzene isocyanate
• AKOS000181451
• W-200479
• 2,6 difluorophenylisocyanate
• 2,6-difluoro phenyl isocyanate
• FT-0610657
• YXHDLKWTPVMIOH-UHFFFAOYSA-N
• 1-Isocyanato-2,6-difluorobenzene
• DTXSID30334865
• 1,3-Difluoro-2-isocyanato-benzene
• 1-isocyanato-2,6-difluoro benzene
• GEO-01058
• Benzene, 1,3-difluoro-2-isocyanato-
• 1,3-bis(fluoranyl)-2-isocyanato-benzene
• EN300-146901
• 2,6-Difluoro-1-isocyanato-benzene
• 2,6-Difluorophenylisocyanate
• SCHEMBL162206
• MFCD00001998
• 65295-69-4
• F2160-0017
• A835053
• PS-10292
• 2,6-Difluorophenyl isocyanate, 97%
• DTXCID80285954
• G68100
• +Expand

• MDL： MFCD00001998
• InChIKey： YXHDLKWTPVMIOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3F2NO/c8-5-2-1-3-6(9)7(5)10-4-11/h1-3H
• SMILES： C1=CC(=C(C(=C1)F)N=C=O)F
• BRN： 7115873

Computed Properties

• Exact Mass: 155.01800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.018
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 1.93210
• PSA: 29.43000
• Refractive Index: n20/D 1.4928(lit.)
• Boiling Point: 60 °C/10 mmHg(lit.)
• Melting Point: 22-25 °C (lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Color/Form: White fixed melting point solid
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Density: 1.24

1,3-difluoro-2-isocyanatobenzene Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23; S26; S28; S37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2930 6.1/PG 2
• Hazard Statement： H226-H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

1,3-difluoro-2-isocyanatobenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%